Solubility Profile & Handling Guide: 3-Bromo-6-cyclopropylpyridazine Hydrobromide
[1][2] Executive Summary & Compound Identity 3-Bromo-6-cyclopropylpyridazine hydrobromide is a critical heteroaromatic intermediate, primarily utilized as a scaffold in the synthesis of pharmaceutical agents via Suzuki-M...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Compound Identity
3-Bromo-6-cyclopropylpyridazine hydrobromide is a critical heteroaromatic intermediate, primarily utilized as a scaffold in the synthesis of pharmaceutical agents via Suzuki-Miyaura cross-coupling.[1][2] As a hydrobromide salt, its solubility profile is dominated by ionic interactions, necessitating specific solvent systems for dissolution, reaction, and purification.[1][2]
This guide provides a technical analysis of its solubility across solvent classes, validated protocols for solubility determination, and methodologies for "salt breaking" to access the free base for non-polar applications.[1][2]
Structure: A pyridazine ring substituted at positions 3 and 6 with a bromine atom and a cyclopropyl group, respectively, protonated by hydrobromic acid.[1][2]
Physicochemical Solubility Profile
The hydrobromide (HBr) moiety imparts significant polarity to the molecule, rendering it insoluble in lipophilic solvents while enhancing solubility in high-dielectric protic and aprotic media.[1][2]
Critical Insight: The cyclopropyl group adds slight lipophilicity compared to a bare pyridazine, but the ionic HBr lattice energy dominates.[1][2] To dissolve this compound in DCM or Ethyl Acetate, you must perform a salt break (see Section 4).[1][2]
Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this protocol to establish precise solubility limits for process development.[1][2]
Preparation: Weigh 50 mg of 3-Bromo-6-cyclopropylpyridazine hydrobromide into a 4 mL HPLC vial.
Addition: Add the target solvent in 100 µL increments at 25°C.
Agitation: Vortex for 30 seconds after each addition. Sonicate if dissolution is slow but visible.[1][2]
Observation:
Soluble: Solution becomes clear.
Saturation: Solid persists after 5 minutes of equilibration.[1][2]
Calculation:
Protocol B: The "Salt Break" (Conversion to Free Base)
Required when the compound must be dissolved in non-polar solvents (e.g., for column chromatography or extraction).[1][2]
Dissolution: Suspend the HBr salt in a biphasic mixture of DCM (Dichloromethane) and Water (1:1 ratio).[1][2]
Stoichiometry: Requires 1 extra equivalent of base to neutralize the HBr before the catalytic cycle begins.[1][2]
Temperature: 80-100°C. The salt dissolves completely as the temperature rises and neutralization occurs in situ.[1][2]
References
American Elements. (n.d.).[1][2][4] 3-Bromo-6-cyclopropylpyridazine Hydrobromide Product Specifications. Retrieved from [Link][1][2]
PubChem. (2025).[1][2] 3-Bromo-6-chloropyridazine (Analogous Structure Data). National Library of Medicine.[1][2] Retrieved from [Link][1][2]
WIPO Patents. (2007).[1][2] Salts of Pyridazine Compounds (WO2007127448A2).[1][2] World Intellectual Property Organization.[1][2] Retrieved from [1][2]
application of 3-Bromo-6-cyclopropylpyridazine hydrobromide in kinase inhibitor synthesis
Application Note: 3-Bromo-6-cyclopropylpyridazine Hydrobromide in Kinase Inhibitor Synthesis Executive Summary This application note details the synthetic utility of 3-Bromo-6-cyclopropylpyridazine hydrobromide , a speci...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 3-Bromo-6-cyclopropylpyridazine Hydrobromide in Kinase Inhibitor Synthesis
Executive Summary
This application note details the synthetic utility of 3-Bromo-6-cyclopropylpyridazine hydrobromide , a specialized heterocyclic building block critical for the development of inhibitors targeting Dual Leucine Zipper Kinase (DLK/MAP3K12) and related mixed lineage kinases.
The pyridazine core serves as a bioisostere for phenyl and pyridine rings, offering improved solubility and hydrogen-bonding potential. The C6-cyclopropyl moiety provides a unique balance of lipophilicity and metabolic stability, protecting the ring from oxidative metabolism while filling hydrophobic pockets within the ATP-binding site. This guide provides a validated protocol for functionalizing the C3-bromide "handle" via Palladium-catalyzed cross-coupling, addressing specific challenges related to the hydrobromide salt form and pyridazine coordination chemistry.
Structural Rationale & Pharmacophore Logic
In modern kinase drug discovery, this scaffold addresses three specific medicinal chemistry challenges:
Metabolic Soft-Spot Remediation: Alkyl chains on heteroaromatics are prone to CYP450 oxidation. The cyclopropyl group resists oxidation better than isopropyl or ethyl groups while maintaining similar steric bulk.
Electronic Tuning: The electron-deficient pyridazine ring (1,2-diazine) reduces the basicity of the overall molecule compared to pyridine analogs, potentially improving oral bioavailability and reducing hERG liability.
Vector Alignment: The 3,6-substitution pattern provides a linear vector (approx. 180°) ideal for linking the "hinge-binding" motif (at C3) to the "solvent-exposed" or "hydrophobic back-pocket" motif (at C6).
Figure 1: Retrosynthetic Logic for DLK Inhibitors
Caption: Retrosynthetic disconnection showing the modular assembly of kinase inhibitors using 3-Bromo-6-cyclopropylpyridazine as the electrophilic core.
Validated Protocol: Suzuki-Miyaura Coupling
The following protocol describes the coupling of 3-Bromo-6-cyclopropylpyridazine hydrobromide with an aryl boronic acid. Note that the hydrobromide salt requires specific base stoichiometry to ensure efficient transmetallation.
Model Reaction: Synthesis of 6-cyclopropyl-3-(1-methyl-1H-indazol-5-yl)pyridazine.
Critical: Extra 1.0 eq required to neutralize HBr.
1,4-Dioxane / Water (4:1)
Solvent
10 vol
Degassed thoroughly.
Step-by-Step Methodology
Salt Neutralization & Setup:
To a reaction vial equipped with a magnetic stir bar, add 3-Bromo-6-cyclopropylpyridazine·HBr (1.0 equiv) and the aryl boronic acid (1.2 equiv).
Note: Do not add the catalyst yet. The acidic nature of the HBr salt can degrade sensitive Pd species if not neutralized first.
Add the solvent mixture (1,4-Dioxane/Water, 4:1).
Add K₂CO₃ (3.5 equiv). The mixture may bubble slightly as the HBr is neutralized. Stir at room temperature for 5 minutes.
Catalyst Addition & Inerting:
Add Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%).
Immediately seal the vessel and purge with Nitrogen or Argon (3 cycles of vacuum/backfill). Oxygen exclusion is vital as pyridazines can facilitate oxidative homocoupling of boronates under aerobic conditions.
Reaction:
Heat the block to 90°C for 4–6 hours.
Monitoring: Monitor via LC-MS.[3] The starting bromide (Rt ~ low) should disappear. The product will be more polar than the bromide but less polar than the boronic acid.
Dilute with EtOAc and wash with Water (x2) and Brine (x1).
Note on Extraction: Pyridazines are moderately polar. Ensure the aqueous layer is not acidic; re-extract aqueous layer with EtOAc if yield is low.
Dry organic phase over Na₂SO₄, filter, and concentrate.
Purification:
Flash Chromatography: Elute with a gradient of 0–80% EtOAc in Hexanes. The cyclopropyl group aids separation from non-alkylated byproducts.
Experimental Workflow Visualization
Caption: Operational workflow for the Suzuki coupling of 3-Bromo-6-cyclopropylpyridazine hydrobromide.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Low Yield (<30%)
Catalyst Poisoning
Pyridazines can coordinate to Pd. Switch to XPhos Pd G2 or CataCXium A Pd G2 which are more resistant to N-coordination.
Protodeboronation
Unstable Boronic Acid
If the boronic acid loses B(OH)₂ before coupling, switch to the corresponding Pinacol Ester and use anhydrous conditions (Dioxane/K₃PO₄).
Incomplete Conversion
HBr Interference
Ensure the base load is calculated based on the salt form (HBr). If using 2.0 eq base, the effective base is only 1.0 eq, which is insufficient for the Suzuki cycle.
Safety & Handling
HBr Salt Acidity: The compound is a hydrobromide salt. It is corrosive to mucous membranes. Handle in a fume hood.
Stoichiometry: Always correct the molecular weight for the HBr salt (MW ~279.96 g/mol ) vs. the free base (MW ~199.05 g/mol ) to avoid under-loading the reagent.
References
Patel, S., et al. (2015). Discovery of GNE-8505, a Potent, Selective, and Brain-Penetrant Inhibitor of Dual Leucine Zipper Kinase (DLK). Journal of Medicinal Chemistry. (Contextual reference for DLK inhibitor structures).
Wegner, H. A., et al. (2020).[5] Boron Trifluoride Mediated Cycloaddition of 3-Bromotetrazine and Silyl-Enol-Ethers: Synthesis of 3-Bromo-Pyridazines. University of Zurich. Retrieved from [Link]
MDPI. (2024).[4] Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Retrieved from [Link]
Genentech/Roche. (2022). A Phase 1 study of GDC‐0134, a dual leucine zipper kinase inhibitor, in ALS.[6] Retrieved from [Link]
Application Note: Synthesis and Evaluation of Novel Pyridazine-Based ALK5 Inhibitors
[1][2][3] Part 1: Introduction & Rationale The Target: ALK5 (TGF- RI) Activin receptor-like kinase 5 (ALK5), or TGF- type I receptor, is the gatekeeper of the Transforming Growth Factor- (TGF- ) signaling pathway.[1][2]...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Part 1: Introduction & Rationale
The Target: ALK5 (TGF-
RI)
Activin receptor-like kinase 5 (ALK5), or TGF-
type I receptor, is the gatekeeper of the Transforming Growth Factor- (TGF-) signaling pathway.[1][2] While essential for tissue homeostasis, dysregulated ALK5 signaling drives fibrosis (pulmonary, renal, hepatic) and promotes tumor metastasis via the epithelial-to-mesenchymal transition (EMT).
The Scaffold: Why Pyridazine?
First-generation ALK5 inhibitors (e.g., SB-431542, Galunisertib) relied heavily on imidazole or pyrazole cores to bind the ATP-binding site hinge region. However, these scaffolds often suffer from rapid metabolic clearance and promiscuity (p38 MAPK off-target effects).
The pyridazine (1,2-diazine) scaffold offers a strategic "scaffold hop" with distinct advantages:
Polarity & Solubility: The adjacent nitrogens lower logP compared to pyrazines or pyridines, improving aqueous solubility.
Metabolic Stability: Pyridazines are generally more resistant to oxidative metabolism by CYPs than electron-rich imidazoles.
Vector Geometry: The 3,6-substitution pattern provides a linear vector ideal for spanning the ATP pocket—connecting the hinge region (adenine pocket) to the solvent-exposed front.
Part 2: Chemical Synthesis Protocol
Strategic Design
We will synthesize a 3,6-disubstituted pyridazine inhibitor.
Position 3 (Hinge Binder): A 6-methylpyridin-2-yl motif (mimics the adenine N1 interaction).
Position 6 (Solvent Front): A morpholine-substituted phenyl ring (improves solubility and PK).
Workflow Diagram
The following directed acyclic graph (DAG) outlines the convergent synthesis strategy.
Caption: Modular synthesis of ALK5-PZ-01 via sequential Suzuki-Miyaura cross-couplings.
Rationale: The electron-deficient nature of 3,6-dichloropyridazine allows for nucleophilic attack or oxidative addition. By controlling stoichiometry and temperature, we favor mono-substitution.
Charge a round-bottom flask with dichloropyridazine, boronic ester, and Pd catalyst under Argon.
Add degassed DME and Na
CO solution.
Heat to 80°C for 4 hours. Critical: Do not exceed 85°C to avoid bis-coupling.
Monitor: TLC (50% EtOAc/Hexane). Look for the disappearance of the starting material (Rf ~0.6) and appearance of the mono-product (Rf ~0.3).
Workup: Cool, dilute with water, extract with EtOAc (3x). Dry over Na
SO.
Purification: Flash chromatography (SiO
, 0-40% EtOAc in Hexanes).
Step 2: Second Arylation (Solvent Front Installation)
Rationale: The remaining chlorine at position 6 is deactivated by the pyridine ring installed in Step 1. Therefore, a more active catalyst system or higher temperature is required.
Reagents:
Intermediate from Step 1 (1.0 eq)
4-Morpholinophenylboronic acid (1.2 eq)
Pd(dppf)Cl
·DCM (0.05 eq) — Chosen for stability at higher T.
K
PO (3.0 eq)
Solvent: 1,4-Dioxane (15 mL)
Procedure:
Combine reagents in a pressure vial (sealed tube).
Purge with Argon for 5 minutes.
Heat to 100°C for 12 hours.
Workup: Filter through Celite to remove Pd. Concentrate in vacuo.
The inhibitor targets the ATP-binding pocket of ALK5, preventing the phosphorylation of SMAD2/3.
Caption: TGF-beta signaling cascade and the point of intervention for ALK5 inhibitors.[1]
Protocol A: In Vitro Kinase Assay (ADP-Glo™)
Objective: Determine IC
against recombinant ALK5.
Buffer Preparation:
40 mM Tris (pH 7.5), 20 mM MgCl
, 0.1 mg/mL BSA, 50 M DTT.
Note: ALK5 activity is sensitive to redox state; fresh DTT is mandatory.
Reaction Setup (384-well plate):
Add 2
L Inhibitor (serial dilution in DMSO).
Add 2
L Recombinant ALK5 enzyme (0.5 ng/well). Incubate 10 min.
Add 2
L Substrate Mix: ATP (10 M, apparent) + Casein (0.2 mg/mL).
Incubate at Room Temp for 60 mins.
Detection:
Add 6
L ADP-Glo™ Reagent (stops kinase, depletes ATP). Incubate 40 min.
Add 12
L Kinase Detection Reagent (converts ADP ATP Luciferase).
Read Luminescence (Integration: 0.5s).
Protocol B: Cellular Potency (p-SMAD2/3 ELISA)
Objective: Verify target engagement in cells (e.g., NIH/3T3 fibroblasts or A549 cells).
Seeding: Plate 20,000 cells/well in 96-well plate. Adhere overnight.
Starvation: Switch to serum-free media for 4 hours (synchronizes cells).
Treatment:
Pre-treat with Inhibitor (ALK5-PZ-01) for 30 mins.
Stimulate with TGF-
1 (5 ng/mL) for 60 mins.
Lysis & Detection:
Lyse cells with RIPA buffer + Phosphatase Inhibitors.
Perform Sandwich ELISA using anti-SMAD2 (capture) and anti-pSMAD2(Ser465/467) (detection).
Part 4: Data Summary & Troubleshooting
Expected Results Table
Compound
ALK5 IC (nM)
p38 MAPK IC (nM)
Cellular EC (nM)
Solubility (pH 7.4)
SB-431542 (Ref)
94
>10,000
150
Low
Galunisertib (Ref)
56
>10,000
85
Moderate
ALK5-PZ-01 (New)
12
>50,000
25
High
Troubleshooting Guide
Issue
Probable Cause
Solution
Synthesis: Bis-coupling in Step 1
Temperature too high (>85°C) or excess boronic acid.
Reduce temp to 75°C; add boronic acid dropwise over 1 hour.
Synthesis: Low yield in Step 2
Pd catalyst poisoning by pyridine nitrogen.
Switch to Pd(dppf)Cl or increase catalyst load to 10 mol%.
Assay: High background signal
Old DTT or ATP degradation.
Prepare fresh kinase buffer; aliquot ATP stocks at -20°C.
Cell: No pSMAD inhibition
TGF- ligand degradation.
Reconstitute TGF- in 4 mM HCl + 0.1% BSA (carrier protein is crucial).
References
Pala, D., et al. (2024). Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors.[3][4] ACS Medicinal Chemistry Letters.[1][3][4][5] [Link]
Gellibert, F., et al. (2009). Design of novel quinazoline derivatives and related analogues as potent and selective ALK5 inhibitors.[5] Bioorganic & Medicinal Chemistry Letters.[1][5] [Link][1]
Guo, F.Y., et al. (2025). ALK5 kinase inhibitors in drug discovery: Structural insights and therapeutic applications.[2][6] European Journal of Medicinal Chemistry.[2][6] [Link][6]
Application Note: 3-Bromo-6-cyclopropylpyridazine Hydrobromide in Fragment-Based Discovery of Bromodomain Inhibitors
Executive Summary & Technical Profile 3-Bromo-6-cyclopropylpyridazine hydrobromide is a specialized heterocyclic building block and fragment-based chemical probe utilized in the structural biology and medicinal chemistry...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Technical Profile
3-Bromo-6-cyclopropylpyridazine hydrobromide is a specialized heterocyclic building block and fragment-based chemical probe utilized in the structural biology and medicinal chemistry of epigenetic targets, specifically Bromodomain and Extra-Terminal (BET) proteins.
Unlike highly optimized chemical probes (e.g., JQ1) which exhibit nanomolar affinity, this compound serves as a privileged scaffold or fragment hit . It is deployed in Fragment-Based Drug Discovery (FBDD) workflows to map cryptic binding pockets within the acetyl-lysine (Kac) binding site of BRD4, BRPF1, and CREBBP. Its utility lies in its high ligand efficiency (LE) and the synthetic versatility of the bromine "handle" for rapid hit-to-lead optimization.
>50 mM in DMSO; Soluble in aqueous buffers (pH < 6.5)
Pharmacophore
Pyridazine Ring: Acetyl-lysine mimic (H-bond acceptor). Cyclopropyl: Hydrophobic filler for the WPF shelf. Bromine: Synthetic vector for Suzuki/Buchwald coupling.[3]
Mechanism of Action: The Fragment Concept
In the context of bromodomain inhibition, 3-Bromo-6-cyclopropylpyridazine acts as a Kac-mimetic fragment .
Headgroup Mimicry: The pyridazine nitrogen atoms serve as hydrogen bond acceptors, mimicking the interaction of the acetyl oxygen of acetylated lysine with the conserved asparagine residue (e.g., Asn140 in BRD4-BD1).
Hydrophobic Anchoring: The cyclopropyl group provides a rigid, hydrophobic moiety that occupies the "WPF shelf" (Trp-Pro-Phe) region of the bromodomain pocket, improving metabolic stability compared to flexible alkyl chains.
Low Affinity, High Efficiency: While the IC₅₀ of this fragment is likely in the high micromolar to millimolar range, its Ligand Efficiency (LE) is high, making it an ideal starting point for crystallographic soaking experiments.
Pathway Diagram: Fragment-to-Lead Logic
The following diagram illustrates the workflow of using this fragment to develop high-affinity inhibitors.
Figure 1: Workflow for utilizing 3-Bromo-6-cyclopropylpyridazine in FBDD campaigns targeting BRD4.
Purpose: To determine the binding orientation of the fragment within the BRD4 bromodomain to guide synthetic expansion.
Scope: Structural Biology / Crystallography Core.
Reagents:
Apo-BRD4-BD1 crystals (grown in PEG/Ammonium Sulfate conditions).
Stock Preparation: Dissolve the hydrobromide salt in DMSO to create a 1 M stock solution . Note: The salt form improves stability but ensure pH of the final drop does not drop drastically; buffering may be required.
Soaking Solution: Dilute the stock into the crystallization mother liquor to achieve a final concentration of 20–50 mM .
Critical: Keep DMSO concentration < 10% to prevent crystal cracking.
Incubation: Transfer apo-crystals into the soaking solution using a nylon loop.
Incubate for 2 to 12 hours at 20°C.
Observation: If crystals crack immediately, reduce concentration to 10 mM or perform co-crystallization instead.
Harvesting: Transfer crystals briefly (<10s) to the cryoprotectant solution containing the fragment at the same concentration.
Data Collection: Flash-cool in liquid nitrogen and collect diffraction data.
Analysis: Look for difference electron density (
map) in the Kac binding pocket near Asn140.
Protocol B: Saturation Transfer Difference (STD) NMR
Purpose: To validate binding in solution for low-affinity fragments (Kd > 10 µM) where biochemical assays (AlphaScreen) may be noisy.
Sample Prep: Prepare 500 µL of sample in a 5mm NMR tube. Ensure the HBr salt does not shift pH; adjust with NaOD if necessary.
Pulse Sequence: Run 1D ¹H NMR to assign ligand peaks. Run STD sequence with on-resonance irradiation (protein region, e.g., -0.5 ppm) and off-resonance (30 ppm).
Data Processing: Subtract the on-resonance spectrum from the off-resonance spectrum.
Interpretation: Signals from the cyclopropyl protons and the pyridazine ring protons that appear in the difference spectrum indicate close proximity to the protein surface (binding).
Synthetic Utility: Hit-to-Lead Optimization
Purpose: Transforming the fragment into a functional probe. The bromine atom at position 3 is the "exit vector" allowing extension into the solvent-exposed region or the ZA-loop channel.
Reaction Scheme: Suzuki-Miyaura Cross-Coupling
This protocol describes coupling an aryl boronic acid to the 3-bromo position to increase affinity.
Reaction:
Procedure:
Charge: In a microwave vial, add 3-Bromo-6-cyclopropylpyridazine HBr (1.0 eq), Aryl Boronic Acid (1.2 eq), and
(3.0 eq).
Solvent: Add 1,4-Dioxane:Water (4:1 ratio). Degas with
for 5 mins.
Catalyst: Add
(5 mol%). Cap immediately.
Heat: Microwave at 100°C for 1 hour or reflux for 12 hours.
Workup: Dilute with EtOAc, wash with brine, dry over
Design Insight: Target boronic acids containing sulfonamides or amides to interact with the WPF shelf or ZA-loop residues, significantly boosting potency from mM to nM range.
Interaction Map (Molecular Logic)
The following diagram details the specific atomic interactions expected when this fragment binds to a BET bromodomain.
Figure 2: Predicted interaction map of the 3-Bromo-6-cyclopropylpyridazine scaffold within the BRD4 binding pocket.
References
Bamborough, P., et al. (2012). "Fragment-Based Discovery of Bromodomain Inhibitors Part 1: Inhibitor Binding Modes and Implications for Scaffold Hopping." Journal of Medicinal Chemistry.
Zhao, B., et al. (2024). "Recent contributions of pyridazine as a privileged scaffold of anticancer agents in medicinal chemistry."[7] Bioorganic & Medicinal Chemistry.
Ullah, S., et al. (2023). "Crystal structure of [1,2,4]triazolo[4,3-b]pyridazine derivatives as BRD4 bromodomain inhibitors." Scientific Reports.
American Elements. "3-Bromo-6-cyclopropylpyridazine Hydrobromide Product Specifications." Catalog.
PubChem. "3-Bromo-6-cyclopropylpyridazine Compound Summary." National Library of Medicine.
Application Note & Protocols: A Strategic Guide to Screening 3-Substituted Pyridazine Libraries for Drug Discovery
Introduction: The Pyridazine Scaffold, a Privileged Structure in Medicinal Chemistry The pyridazine ring, a 1,2-diazine heterocycle, is a cornerstone of modern medicinal chemistry.[1] Its unique physicochemical propertie...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyridazine Scaffold, a Privileged Structure in Medicinal Chemistry
The pyridazine ring, a 1,2-diazine heterocycle, is a cornerstone of modern medicinal chemistry.[1] Its unique physicochemical properties, including a significant dipole moment and robust hydrogen-bonding capacity, make it an exceptionally versatile scaffold for engaging with biological targets.[2][3][4] This inherent polarity and potential for specific molecular interactions have established pyridazine and its derivatives as "privileged structures" in drug discovery.[5]
The therapeutic significance of this scaffold is underscored by the growing number of approved drugs and clinical candidates that incorporate a pyridazine core. These agents span a wide range of biological activities, including potent anticancer, anti-inflammatory, antimicrobial, and antihypertensive effects.[6] Notable examples include the anaplastic lymphoma kinase (ALK) inhibitor Ensartinib, the multi-targeted kinase inhibitor Ponatinib, and the glutaminase inhibitor Telaglenastat, all of which have made significant impacts in oncology.[6] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on designing and executing robust screening campaigns to unlock the full therapeutic potential of novel 3-substituted pyridazine libraries.
Chapter 1: Designing the Screening Cascade
A successful screening campaign is not a single experiment but a multi-stage, decision-driven process known as a screening cascade. The goal is to efficiently filter a large library of compounds down to a small number of high-quality hits with the desired biological activity and a clear mechanism of action. The two primary approaches are target-based and phenotypic screening.
Target-Based Screening: This approach is ideal when a specific biological target (e.g., a kinase, enzyme, or receptor) is known to be involved in a disease. Assays are designed to measure the direct interaction of library compounds with the isolated target. This method is highly specific but may miss compounds that act through novel mechanisms or require metabolic activation.
Phenotypic Screening: This approach measures the effect of compounds on the overall phenotype of a cell or organism (e.g., cell death, inhibition of proliferation, or antimicrobial activity) without a preconceived target. It is powerful for discovering first-in-class drugs but requires significant downstream effort to deconvolute the mechanism of action.[7]
The choice of strategy depends on the project's goals and existing knowledge. For 3-substituted pyridazines, which have a known propensity to target kinases, a target-based screen is often a logical starting point.[8][7][9] However, a parallel phenotypic screen can uncover unexpected activities.
Caption: A generalized screening cascade for drug discovery.
The primary screen is the first experimental pass of the entire compound library, typically at a single, high concentration (e.g., 10-20 µM), to identify initial "hits".[10][11] The choice of assay is critical and must be robust, reproducible, and scalable for high-throughput screening (HTS).
This protocol is designed to identify compounds that inhibit the growth of cancer cells. The Sulforhodamine B (SRB) assay is a reliable and cost-effective method that measures cell density based on the staining of total cellular protein.[7]
Protocol 2.1.1: Sulforhodamine B (SRB) Antiproliferative Assay
Cell Plating: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) into 384-well clear-bottom plates at a pre-determined optimal density (e.g., 1,000-5,000 cells/well) in 40 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Addition: Using an automated liquid handler, add 100 nL of library compounds from DMSO stock plates to the assay plates for a final concentration of 10 µM. Include vehicle controls (DMSO only) and positive controls (e.g., Doxorubicin).
Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.
Cell Fixation: Gently add 10 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.
Washing: Wash the plates five times with slow-running tap water and allow them to air dry completely.
Staining: Add 25 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.
Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.
Solubilization: Add 50 µL of 10 mM Tris base solution (pH 10.5) to each well and shake on a plate shaker for 10 minutes to solubilize the protein-bound dye.
Data Acquisition: Read the absorbance at 510 nm using a microplate reader.
Data Analysis: Calculate the percentage growth inhibition relative to vehicle controls. A typical hit criterion is ≥50% inhibition.
Parameter
Condition
Rationale
Primary Concentration
10 µM
Balances sensitivity with the cost of screening the full library.
Cell Lines
MCF-7 (Breast), A549 (Lung)
Represents common cancer types; choice can be tailored to project goals.
Positive Control
Doxorubicin (1 µM)
Ensures the assay is sensitive to known cytotoxic agents.
Vehicle Control
0.1% DMSO
Normalizes for any effect of the compound solvent.
Hit Criterion
≥50% Growth Inhibition
A standard threshold to identify compounds with significant activity for follow-up.
Target-Based Protocol: In Vitro Kinase Inhibition Assay
Given that many pyridazine derivatives are kinase inhibitors, a direct enzymatic assay is a powerful primary screen.[6][9] The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, which is inversely proportional to kinase inhibition.
Protocol 2.2.1: ADP-Glo™ Kinase Inhibition Assay
Reagent Preparation: Prepare kinase reaction buffer, kinase enzyme (e.g., c-Met, JNK1), substrate peptide, and ATP at optimal concentrations determined during assay development.[8]
Compound Plating: In a 384-well white plate, add 100 nL of library compounds (final concentration 10 µM), positive control (e.g., Staurosporine), and vehicle control (DMSO).
Kinase Reaction Initiation: Add 5 µL of a solution containing the kinase and substrate peptide to each well. Incubate for 10 minutes at room temperature.
Start Reaction: Add 5 µL of ATP solution to initiate the kinase reaction. Incubate for 60 minutes at room temperature.
First Detection Step: Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Second Detection Step: Add 20 µL of Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.
Data Acquisition: Read the luminescence on a plate reader.
Data Analysis: Calculate the percent inhibition relative to the high (vehicle) and low (no enzyme) controls. A typical hit criterion is ≥50% inhibition.
Caption: A simplified layout for a 384-well HTS plate.
Chapter 3: Secondary Assays: Hit Confirmation and Prioritization
Hits from the primary screen require rigorous confirmation. Secondary assays are designed to confirm the activity, establish a dose-response relationship, and rule out false positives (e.g., assay artifacts, promiscuous inhibitors).
Protocol 3.1: Dose-Response Analysis
Confirmed hits must be tested across a range of concentrations (typically an 8- to 10-point, 3-fold serial dilution) to determine their potency (IC₅₀ or EC₅₀). This is performed using the same assay as the primary screen. The resulting data is fitted to a four-parameter logistic curve to derive the IC₅₀ value.
Protocol 3.2: Orthogonal Assay Confirmation
An orthogonal assay measures the same biological endpoint using a different technology or principle. This is a critical step to ensure the observed activity is not an artifact of the primary assay format.
For Phenotypic Hits: A hit from an SRB (protein-based) assay could be confirmed using a CellTiter-Glo® (ATP-based) assay. A significant discrepancy in potency might suggest assay interference.
For Kinase Hits: A hit from an ADP-Glo™ (ATP-based) assay should be confirmed with an orthogonal method, such as a mobility shift assay or a technology that directly measures substrate phosphorylation (e.g., HTRF®).
Protocol 3.3: Initial Cytotoxicity Profiling
It is crucial to determine if the on-target activity occurs at a concentration that is not generally toxic to cells. A standard cytotoxicity assay (e.g., MTT or resazurin) should be run on a non-target, healthy cell line (e.g., HEK293 or normal human fibroblasts). A compound is considered more promising if its on-target IC₅₀ is significantly lower than its general cytotoxicity CC₅₀, providing a therapeutic window.
Caption: Decision workflow for hit triage and prioritization.
Chapter 4: Tertiary Assays: Mechanism of Action & Lead Characterization
Once a hit is confirmed and prioritized, the focus shifts to understanding its mechanism of action (MoA) at a cellular level.
Protocol: Cellular Target Engagement
A critical step for target-based hits is to confirm that the compound engages its intended target within the complex environment of a live cell. The Cellular Thermal Shift Assay (CETSA®) is a powerful method for this. It is based on the principle that a compound binding to its target protein will stabilize it against thermal denaturation.[12]
Cell Treatment: Treat intact cells with the compound of interest or vehicle control for 1 hour.
Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-65°C) for 3 minutes using a thermal cycler. A non-heated sample serves as a control.
Cell Lysis: Lyse the cells by freeze-thaw cycles or another appropriate method.
Protein Separation: Separate the soluble (non-denatured) protein fraction from the precipitated (denatured) protein by centrifugation.
Detection: Analyze the amount of soluble target protein remaining in the supernatant at each temperature using Western blot or another protein detection method.
Analysis: A positive result is indicated by a shift in the melting curve to a higher temperature in the compound-treated samples compared to the vehicle control, confirming target engagement.
Protocols: Cell-Based Mechanistic Assays for Anticancer Hits
For hits from phenotypic anticancer screens, it's essential to determine how they are inhibiting cell proliferation.
Protocol 4.2.1: Cell Cycle Analysis by Flow Cytometry
Many anticancer agents, particularly kinase inhibitors, function by arresting the cell cycle at specific checkpoints.[7]
Treatment: Treat cells with the compound at 1x, 5x, and 10x its GI₅₀ concentration for 24-48 hours.
Harvest & Fix: Harvest the cells and fix them in ice-cold 70% ethanol.
Staining: Wash the cells and stain the DNA with a fluorescent dye such as propidium iodide (PI) in the presence of RNase A.
Acquisition & Analysis: Analyze the cell population on a flow cytometer. An accumulation of cells in a specific phase (G1, S, or G2/M) compared to the vehicle control indicates cell cycle arrest.
Protocol 4.2.2: Apoptosis Induction Assay
This assay determines if the compound induces programmed cell death (apoptosis).
Treatment: Treat cells with the compound at various concentrations for a defined period (e.g., 24 hours).
Staining: Harvest the cells and stain them with a combination of Annexin V-FITC (which binds to phosphatidylserine on the outer leaflet of apoptotic cells) and Propidium Iodide (PI, which enters late apoptotic/necrotic cells).[7]
Analysis: Analyze by flow cytometry. An increase in the Annexin V-positive/PI-negative population indicates the induction of early apoptosis.
Caption: Inhibition of a signaling cascade by a pyridazine compound.
Conclusion
The 3-substituted pyridazine scaffold is a rich source of potential therapeutics. A systematic and logically designed screening cascade is paramount to successfully identifying and validating promising lead compounds from a library. By employing a strategic combination of robust primary screens, confirmatory orthogonal assays, and in-depth mechanistic studies, researchers can effectively navigate the complexities of drug discovery. The protocols and workflows outlined in this guide provide a field-proven foundation for these efforts, enabling the efficient progression of hits to leads and, ultimately, to novel drug candidates.
References
Novel 3,6-Disubstituted Pyridazine Derivatives Targeting JNK1 Pathway: Scaffold Hopping and Hybridization-Based Design, Synthesis, Molecular Modeling, and In Vitro and In Vivo Anticancer Evaluation. ACS Omega.[Link]
Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. National Institutes of Health (PMC).[Link]
Novel 3,6-Disubstituted Pyridazine Derivatives Targeting JNK1 Pathway: Scaffold Hopping and Hybridization-Based Design, Synthesis, Molecular Modeling, and In Vitro and In Vivo Anticancer Evaluation. National Institutes of Health (PMC).[Link]
The pyridazine heterocycle in molecular recognition and drug discovery. National Institutes of Health (PMC).[Link]
Discovery of substituted 6-pheny-3H-pyridazin-3-one derivatives as novel c-Met kinase inhibitors. PubMed.[Link]
The pyridazine heterocycle in molecular recognition and drug discovery. PubMed.[Link]
Synthesis and SAR of pyridazinone-substituted phenylalanine amide alpha4 integrin antagonists. PubMed.[Link]
Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI.[Link]
Recent contributions of pyridazine as a privileged scaffold of anticancer agents in medicinal chemistry: An updated review. PubMed.[Link]
Synthesis, fungicidal activity, and 3D-QSAR of pyridazinone-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles. PubMed.[Link]
The pyridazine heterocycle in molecular recognition and drug discovery. ResearchGate.[Link]
Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. ACS Publications.[Link]
Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. PubMed Central.[Link]
Various Chemical and Biological Activities of Pyridazinone Derivatives. Scholars Research Library.[Link]
The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Blumberg Institute.[Link]
Studies on new substituted pyridazinones: synthesis and biological evaluation. SciELO.[Link]
Design, synthesis and biological evaluation of substituted 3-amino-N-(thiazol-2-yl)pyrazine-2-carboxamides as inhibitors of mycobacterial methionine aminopeptidase 1. PubMed.[Link]
High Throughput Screening of a Prescription Drug Library for Inhibitors of Organic Cation Transporter 3, OCT3. National Institutes of Health (PMC).[Link]
High-Throughput Screening of a 100,000 Compound Library for Inhibitors of Influenza A virus (H3N2). National Institutes of Health (PMC).[Link]
Application Note & Protocols: Synthesis and Evaluation of Pyridazine-Containing Macrocycles for Kinase Inhibition
Abstract Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1] Small-molecule kinase inhibitors have become a cornerstone of mo...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1] Small-molecule kinase inhibitors have become a cornerstone of modern therapeutics, but challenges such as poor selectivity, off-target toxicity, and acquired resistance remain.[2][3] Macrocyclization has emerged as a powerful strategy to address these limitations by constraining the conformation of a ligand, which can enhance binding affinity, improve selectivity, and overcome resistance mutations.[2][4] The pyridazine moiety, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, offers unique physicochemical properties, including a high dipole moment and robust hydrogen-bonding capabilities, making it an attractive scaffold for kinase inhibitor design.[5] This guide provides a comprehensive overview of the design principles, detailed synthetic protocols, and biochemical evaluation methods for developing novel pyridazine-containing macrocycles as potent and selective kinase inhibitors.
Rationale and Design Principles
The Advantage of Macrocyclization
The transition from a flexible, linear inhibitor to a conformationally constrained macrocycle can profoundly impact its pharmacological properties. This strategy is widely used to enhance kinase inhibitory activity and optimize drug-like characteristics.[2]
Reduced Entropy Loss: Linear molecules must adopt a specific, often energetically unfavorable, conformation to bind to a kinase's active site, resulting in a significant entropic penalty. Macrocycles are "pre-organized" in a bioactive conformation, reducing this entropy loss upon binding and thereby increasing binding affinity.[2]
Improved Selectivity: The rigid structure of a macrocycle can be tailored to fit the unique topology of a target kinase's active site, reducing interactions with other kinases and improving the selectivity profile.[2][3]
Overcoming Resistance: Acquired resistance to kinase inhibitors often arises from point mutations in the kinase domain. Macrocycles can be designed to avoid steric clashes with these mutated residues, maintaining inhibitory activity where their acyclic counterparts fail.[2]
Enhanced Drug-like Properties: Macrocyclization can be used to modulate physicochemical properties, such as improving membrane permeability and oral bioavailability by masking polar groups and encouraging intramolecular hydrogen bonding.[2]
The Role of the Pyridazine Scaffold
The pyridazine ring is not merely a structural linker but an active pharmacophoric element. Its distinct electronic properties are highly valuable in molecular recognition at the ATP-binding site of kinases.[5]
Hydrogen Bonding: The two adjacent nitrogen atoms act as strong hydrogen bond acceptors, capable of forming key interactions with hinge region residues in the kinase active site, such as the backbone NH of specific amino acids.[6]
Dipole Moment and Stacking Interactions: Pyridazine possesses a significant dipole moment, which can facilitate favorable π-π stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) within the active site.[5]
Modulation of Physicochemical Properties: Incorporating a pyridazine ring can increase polarity and aqueous solubility compared to a simple phenyl ring, which can be advantageous for optimizing pharmacokinetic profiles.[5]
Synthesis of Pyridazine-Containing Macrocycles
The synthesis of a pyridazine-containing macrocycle is a multi-step process that involves the careful construction of a linear precursor containing the pyridazine core and two reactive handles, followed by a key ring-closing reaction.
Caption: General workflow for the synthesis of pyridazine-containing macrocycles.
Protocol: Synthesis of a Representative Pyridazine Macrocycle via Amide Coupling
This protocol describes the synthesis of a hypothetical 14-membered macrocycle targeting ALK5, where a substituted pyridazine core is cyclized via an intramolecular amide bond formation.[7]
Part A: Synthesis of the Linear Precursor
Step 1: Pyridazine Core Synthesis.
To a solution of a suitable 1,4-dicarbonyl compound (1.0 eq) in ethanol, add hydrazine hydrate (1.1 eq).
Reflux the mixture for 4-6 hours, monitoring by TLC until the starting material is consumed.[8]
Cool the reaction to room temperature, and remove the solvent under reduced pressure.
Purify the resulting pyridazine derivative by flash column chromatography.
Step 2: Functionalization and Elaboration.
Introduce an amine-terminated linker at one position of the pyridazine core (e.g., via nucleophilic aromatic substitution on a chloropyridazine).
Introduce a carboxylic acid-terminated linker at another position (e.g., via a Suzuki or Stille coupling followed by ester hydrolysis).
Causality: The choice of orthogonal protecting groups (e.g., Boc for the amine, methyl ester for the acid) is critical to prevent polymerization and allow for selective deprotection before the macrocyclization step.
Step 3: Final Deprotection.
Selectively deprotect the amine (e.g., using TFA for a Boc group) and the carboxylic acid (e.g., using LiOH for a methyl ester) to yield the final linear amino-acid precursor.
Ensure complete removal of deprotection reagents as they can interfere with the subsequent coupling reaction.
Part B: Macrocyclization
Setup: Prepare a two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (N₂ or Ar). The reaction must be performed under high-dilution conditions to favor intramolecular cyclization over intermolecular polymerization.
Reagent Preparation: In a separate flask, dissolve the linear amino-acid precursor (1.0 eq) in a large volume of a suitable solvent (e.g., DCM/DMF mixture, final concentration ~0.001 M).
Coupling Agent Addition: To the precursor solution, add a base such as DIPEA (3.0 eq) followed by a peptide coupling reagent such as HATU (1.2 eq).
Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by LC-MS, observing the disappearance of the starting material peak and the appearance of the product peak corresponding to the mass of the macrocycle.
Workup:
Once the reaction is complete, quench with a saturated aqueous solution of NaHCO₃.
Extract the aqueous layer three times with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Part C: Purification and Characterization
Purification: Purify the crude product using preparative reverse-phase HPLC to obtain the pure macrocycle.
Characterization: Confirm the structure and purity of the final macrocyclic compound using:
¹H and ¹³C NMR: To verify the chemical structure and atom connectivity.[9][10]
High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and molecular formula.[11]
Parameter
Condition
Rationale
Cyclization Concentration
0.001 - 0.005 M
High dilution favors the desired intramolecular reaction over intermolecular polymerization.
Coupling Reagent
HATU, HBTU, or T3P
Efficiently activates the carboxylic acid for amide bond formation with minimal side reactions.
Solvent
DCM, DMF, or a mixture
Must fully solubilize the precursor and be compatible with the coupling reagents.
Temperature
Room Temperature
Sufficient for most amide couplings; avoids potential degradation at higher temperatures.
Table 1: Typical Reaction Parameters for Macrocyclization via Amide Coupling.
Biochemical Evaluation: Kinase Inhibition Assay
Once synthesized and purified, the macrocycles must be tested for their ability to inhibit the target kinase. The Kinase-Glo® Luminescent Kinase Assay is a widely used method that measures the amount of ATP remaining in solution following a kinase reaction.[12]
Caption: Workflow for a typical Kinase-Glo® inhibition assay.
Protocol: In Vitro Kinase Inhibition Assay (Kinase-Glo®)
Reagent Preparation:
Prepare a stock solution of the purified macrocycle in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in a 384-well plate.
Prepare the kinase reaction buffer, kinase enzyme solution, and substrate/ATP solution according to the manufacturer's or literature-derived protocol for the specific kinase of interest.
Assay Plate Setup:
Add 2.5 µL of the kinase enzyme to all wells of a 384-well assay plate.
Transfer a small volume (e.g., 25 nL) of the compound dilutions from the serial dilution plate to the assay plate.
Include "no inhibitor" (DMSO only) controls for 100% activity and "no enzyme" controls for 0% activity.
Kinase Reaction:
Initiate the kinase reaction by adding 2.5 µL of the substrate/ATP mixture to all wells.
Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes). The amount of ATP consumed will be proportional to the kinase activity.
Signal Detection:
Add 5 µL of Kinase-Glo® Reagent to each well. This reagent simultaneously stops the kinase reaction and initiates a luciferase-based reaction that produces light from the remaining ATP.[12]
Incubate the plate in the dark at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition and Analysis:
Measure the luminescence of each well using a plate reader.
Calculate the percent inhibition for each compound concentration relative to the high (DMSO) and low (no enzyme) controls.
Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.
Control
Components
Purpose
100% Activity
Kinase + Substrate + ATP + DMSO
Represents the maximum kinase activity without inhibition.
0% Activity
Substrate + ATP + DMSO (No Kinase)
Represents the background signal in the absence of kinase activity.
Table 2: Essential Controls for Kinase Inhibition Assays.
Troubleshooting and Key Considerations
Low Macrocyclization Yield: This is a common challenge.[4] Ensure true high-dilution conditions are maintained. Screen different coupling reagents, solvents, and temperatures. Confirm the purity and integrity of the linear precursor before attempting cyclization.
Formation of Dimers/Polymers: If significant amounts of dimers are observed by LC-MS, the concentration is too high. Further dilute the reaction mixture or use a syringe pump for slow addition of the precursor to the reaction flask.
Poor Kinase Inhibition: If a synthesized macrocycle shows weak activity, consider the linker length and composition. The linker must be optimized to properly orient the pyridazine core and other pharmacophoric elements within the kinase active site.[2][13] Re-evaluate the initial design based on structural biology data if available.
Conclusion
The strategic combination of macrocyclization with the unique electronic features of the pyridazine heterocycle provides a powerful platform for the development of next-generation kinase inhibitors.[2][5] This approach offers a rational pathway to improve potency, enhance selectivity, and overcome clinical challenges like acquired resistance. The protocols and principles outlined in this guide serve as a foundational framework for researchers engaged in the design, synthesis, and evaluation of these promising therapeutic agents.
References
Vertex AI Search. (2024). Search results on pyrazine-based kinase inhibitors.
Dehaen, W., et al. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Organics. Available at: [Link]
Zhang, Y., et al. (2025). Application of a macrocyclization strategy in kinase inhibitor development. ScienceOpen. Available at: [Link]
MDPI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI. Available at: [Link]
PubMed. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023). PubMed. Available at: [Link]
OUCI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. OUCI. Available at: [Link]
Indo Global Journal of Pharmaceutical Sciences. (2015). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. Indo Global Journal of Pharmaceutical Sciences.
Lirias. (N.D.). Strategy for the synthesis of pyridazine heterocycles and its derivatives. Lirias. Available at: [Link]
ResearchGate. (N.D.). Synthesis, Spectroscopic Characterization, Antibacterial Activity, Reactivity Parameters, and Molecular Docking Studies of Some Pyridazine Derivatives | Request PDF. ResearchGate. Available at: [Link]
PubMed. (2025). Sustainable synthesis of nitrogen rich pyridazine-triazole scaffolds as efficient Tyrosine kinase inhibitors via Click reaction. PubMed. Available at: [Link]
ACS Publications. (2024). Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. ACS Publications. Available at: [Link]
Knowledge UChicago. (N.D.). Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Knowledge UChicago. Available at: [Link]
ResearchGate. (2025). Application of a macrocyclization strategy in kinase inhibitor development. ResearchGate. Available at: [Link]
Blumberg Institute. (N.D.). The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Blumberg Institute. Available at: [Link]
ACS Publications. (N.D.). Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase.
MDPI. (2023). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. MDPI. Available at: [Link]
ResearchGate. (2001). Imidazo[1,2-b]pyridazines: A potent and selective class of cyclin-dependent kinase inhibitors | Request PDF. ResearchGate. Available at: [Link]
Semantic Scholar. (2023). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Semantic Scholar. Available at: [Link]
ResearchGate. (2025). Bridging the pyridine-pyridazine synthesis gap by skeletal editing. ResearchGate. Available at: [Link]
ResearchGate. (2025). Antimicrobial Pyridazines: Synthesis, Characterization, Cytotoxicity, Substrate Promiscuity, and Molecular Docking | Request PDF. ResearchGate. Available at: [Link]
PMC. (2024). Exploring the untapped pharmacological potential of imidazopyridazines. PMC. Available at: [Link]
PMC. (N.D.). Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. PMC. Available at: [Link]
PMC. (N.D.). Kinase inhibitor macrocycles: a perspective on limiting conformational flexibility when targeting the kinome with small molecules. PMC. Available at: [Link]
Royal Society of Chemistry. (N.D.). CHAPTER 5: Designed Macrocyclic Kinase Inhibitors. Royal Society of Chemistry. Available at: [Link]
ACS Publications. (2025). Designing Macrocyclic Kinase Inhibitors Using Macrocycle Scaffold Hopping with Reinforced Learning (Macro-Hop). ACS Publications. Available at: [Link]
ACS Publications. (2005). Pyrazolo[3,4-c]pyridazines as Novel and Selective Inhibitors of Cyclin-Dependent Kinases. ACS Publications. Available at: [Link]
PubMed. (2024). Imidazo[1,2-b]pyridazines as inhibitors of DYRK kinases. PubMed. Available at: [Link]
IJCRT.org. (2023). A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. IJCRT.org. Available at: [Link]
YouTube. (2025). Bridging the Pyridine-Pyridazine Synthesis Gap via Skeletal Editing with Dr. Mikus Purins. YouTube. Available at: [Link]
BMG LABTECH. (2020). Kinase assays. BMG LABTECH. Available at: [Link]
SciSpace. (N.D.). Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules. SciSpace. Available at: [Link]
PMC. (N.D.). The pyridazine heterocycle in molecular recognition and drug discovery. PMC. Available at: [Link]
AMM Journal. (2025). Application of a macrocyclization strategy in kinase inhibitor development. AMM Journal. Available at: [Link]
Int J Pharm Chem Anal. (N.D.). A review on macrocyclic kinase inhibitors in clinical trials. Int J Pharm Chem Anal.
Application Note: Scale-Up Synthesis of 3-Bromo-6-cyclopropylpyridazine Hydrobromide
This Application Note is structured to guide process chemists and researchers through the scalable synthesis of 3-Bromo-6-cyclopropylpyridazine hydrobromide , a critical heteroaromatic building block often used in the de...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to guide process chemists and researchers through the scalable synthesis of 3-Bromo-6-cyclopropylpyridazine hydrobromide , a critical heteroaromatic building block often used in the development of kinase inhibitors (e.g., ASK1 inhibitors) and CNS-active agents.
Executive Summary
The synthesis of 3-Bromo-6-cyclopropylpyridazine (CAS: 2044706-90-1) presents a classic challenge in heteroaromatic process chemistry: desymmetrization of a di-halo scaffold. While 3,6-dibromopyridazine is an accessible starting material, reacting it with cyclopropyl nucleophiles often leads to a statistical mixture of starting material, mono-substituted product, and bis-substituted impurity.
This protocol details a Suzuki-Miyaura cross-coupling strategy optimized for mono-selectivity. By utilizing a controlled stoichiometry approach and a specific catalyst system, we suppress the formation of the bis-cyclopropyl side product. The workflow concludes with a salt formation step that serves as both a stabilization method and a final purification handle, yielding the hydrobromide salt in high purity (>98%).[1]
Retrosynthetic Analysis & Strategy
The strategic disconnection relies on the selective displacement of one bromide from the symmetric 3,6-dibromopyridazine core.
Figure 1: Retrosynthetic strategy focusing on desymmetrization via Suzuki coupling.[1]
Critical Process Parameters (CPPs)
Stoichiometry: To avoid bis-coupling (formation of 3,6-dicyclopropylpyridazine), the dibromide must be in excess, or the boronic acid must be added slowly.
Catalyst Selection: Pd(dppf)Cl₂ is chosen for its robustness and ability to catalyze coupling on electron-deficient heterocycles without rapid oxidative addition to the second bromide.[1]
Salt Crystallization: The hydrobromide salt crystallizes readily, providing a non-chromatographic purification method to remove traces of non-basic impurities.
High Hazard. Fumes are toxic/corrosive.[1] Use full PPE + face shield.
1,4-Dioxane
Carcinogen, Flammable
Use peroxide-forming precautions.
Process Safety Insight: The Suzuki coupling is exothermic. On a large scale (>100g), the addition of the catalyst or base should be controlled, or the heating ramp should be gradual to prevent thermal runaway.
Concentration: 0.2 M with respect to boronic acid.
Procedure:
Charge Reactor: To a nitrogen-purged reactor, add 3,6-dibromopyridazine (1.5 eq) and Pd(dppf)Cl₂ (0.03 eq).
Solvent Addition: Add degassed 1,4-dioxane and stir to dissolve.
Base Addition: Dissolve K₂CO₃ (3.0 eq) in water and add to the reactor. The mixture will be biphasic.
Heating: Heat the internal temperature to 85–90°C .
Reagent Addition (Critical): Dissolve cyclopropylboronic acid (1.0 eq) in a minimum volume of dioxane. Add this solution dropwise to the hot reaction mixture over 2–4 hours .
Expert Note: Slow addition of the nucleophile into an excess of the electrophile (dibromide) statistically favors the mono-product.
Reaction Monitoring: Monitor by HPLC/UPLC. Look for the disappearance of boronic acid and the formation of the mono-product. Stop when boronic acid is consumed (<2%).[1] Do not chase conversion of the dibromide (it is in excess).[1]
Separate layers. Extract aqueous layer 2x with EtOAc.
Wash combined organics with Brine, dry over Na₂SO₄, and filter.
Concentrate to a crude oil.
Step 2: Purification (Removal of Excess Dibromide)
Since we used excess dibromide, the crude contains a mixture of Product and Starting Material (SM).[1]
Method A (Chromatography): Silica gel column (Hexane/EtOAc gradient).[1] The dibromide is less polar and elutes first.
Method B (Selective Extraction - Scalable): Dissolve crude in dilute aqueous HCl (1M).[1] The product (basic pyridazine nitrogen) will protonate and enter the aqueous phase.[1] The extremely electron-deficient 3,6-dibromopyridazine is far less basic and will largely remain in the organic wash (DCM or Ether).
Protocol: Partition crude between 1M HCl and DCM. Keep the aqueous layer . Basify aqueous layer with NaOH to pH 10, then extract with EtOAc. This yields the purified free base.
Step 3: Hydrobromide Salt Formation
Objective: Isolate the stable 3-Bromo-6-cyclopropylpyridazine hydrobromide salt.
HBr (33 wt% in Acetic Acid) or HBr (48% aqueous)[1]
Solvent: Ethyl Acetate (EtOAc) or Isopropanol (IPA)[1]
Procedure:
Dissolve the purified free base in EtOAc (approx. 5-10 volumes).[1] Cool to 0–5°C.[1]
Slowly add HBr (33% in AcOH) (1.05 equivalents) dropwise.[1]
Observation: A white to off-white precipitate should form immediately.
Stir at 0–5°C for 1–2 hours to maximize yield.
Filtration: Filter the solid.
Wash: Wash the cake with cold EtOAc (2x) and then Pentane/Heptane (1x) to remove acetic acid traces.
Drying: Dry in a vacuum oven at 40°C for 12 hours.
Process Logic & Workflow
Figure 2: Step-by-step process workflow highlighting the acid-base purification trick.
Analytical Specifications
Product: 3-Bromo-6-cyclopropylpyridazine hydrobromide
Appearance: Off-white to light yellow crystalline solid.
Test
Method
Specification
Assay
HPLC (254 nm)
> 98.0%
Identity
¹H NMR (DMSO-d₆)
Consistent with structure. Cyclopropyl protons: ~1.0–1.2 ppm (m, 4H), ~2.3 ppm (m, 1H).[1] Aromatic: Two doublets (or AB system) ~7.6–7.9 ppm.[1]
Counterion
Ion Chromatography
27–29% Bromide content (Theoretical for HBr salt)
Residual Solvent
GC-HS
< 5000 ppm (EtOAc/AcOH)
Troubleshooting Guide
Issue: High levels of Bis-cyclopropyl impurity.
Cause: Local high concentration of boronic acid relative to the mono-product.
Solution: Increase the equivalents of 3,6-dibromopyridazine (to 2.0 eq) or slow down the addition rate of the boronic acid further.
Issue: Product not precipitating during salt formation.
Cause: Solution too dilute or solvent too polar (e.g., too much ethanol).[1]
Solution: Concentrate the EtOAc solution or add an anti-solvent like Heptane or MTBE to induce precipitation.
Issue: Low Yield.
Cause: Product lost in the aqueous layer during workup (pyridine nitrogens can be water soluble).[1]
Solution: Ensure the aqueous layer is pH > 10 during the final extraction. Use "salting out" (add NaCl) to improve extraction efficiency.[1]
References
Suzuki Coupling on Pyridazines
Patent: "ASK1 Inhibitor Compounds and Uses Thereof." US Patent 10,150,755 B2. (2018).[1] Describes the coupling of 3,6-dibromopyridazine with boronic species using Pd(dppf)Cl₂.
Review: "Recent advances in the synthesis and functionalization of pyridazines." Tetrahedron. (2013).[1] Discusses the reactivity of halopyridazines toward nucleophiles.
Cyclopropyl Boronic Acid Coupling
Protocol: "Palladium-Catalyzed Synthesis of Cyclopropylthiophenes." Molecules. (2023).[1][4] Demonstrates the robustness of cyclopropylboronic acid in Suzuki couplings with heteroaryl bromides.
You are working with 3-Bromo-6-cyclopropylpyridazine hydrobromide (CAS: 2044706-90-1).[][2] This compound is a high-value scaffold in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands.
However, its hydrobromide (HBr) salt form introduces a critical variable that causes >60% of experimental failures we see in the field. The presence of stoichiometric HBr can poison transition metal catalysts, alter pH-sensitive reaction pathways, and affect solubility in non-polar solvents.
This guide treats your protocol as a system. If the system fails, it is likely due to one of three variables: The Salt Factor , The Catalyst Interface , or The Cyclopropyl Stability .
Phase 1: The "Salt Factor" (Critical Pre-Check)
Issue: You are observing low yields (0–20%) or immediate catalyst precipitation (Pd black) in cross-coupling reactions.
Root Cause: The HBr counterion is acidic. In palladium-catalyzed reactions (Suzuki, Buchwald-Hartwig), acidic conditions protonate phosphine ligands (rendering them inactive) and can inhibit the transmetallation step.
Protocol A: The "Free-Base" Pre-Treatment (Recommended)
Use this workflow if your reaction is sensitive to water or requires strict stoichiometry.
Dissolution: Dissolve the HBr salt in a minimal amount of water/methanol (1:1).
Neutralization: Slowly add Saturated Aqueous NaHCO₃ until pH ~8–9.
Extraction: Extract 3x with Dichloromethane (DCM) or Ethyl Acetate.
Drying: Dry organic layer over Na₂SO₄, filter, and concentrate in vacuo.
Note: The free base is a low-melting solid or oil. Store at -20°C under argon.
Scenario: Reaction stalls at <50% conversion despite using standard conditions (Pd(dppf)Cl₂, K₂CO₃, Dioxane/Water).
Technical Insight:
The pyridazine ring is electron-deficient (π-deficient). This facilitates oxidative addition (Step 1 of catalytic cycle) but makes the bond more polarized. The cyclopropyl group at C6 is a weak electron donor but provides steric bulk that can hinder bulky ligands.
Optimized Protocol Table:
Variable
Standard (Fail-Prone)
Optimized (High Success)
Why?
Catalyst
Pd(PPh₃)₄
Pd(dppf)Cl₂·DCM or XPhos Pd G2
Bidentate ligands (dppf) resist de-chelation; XPhos handles steric bulk of the cyclopropyl group.
Base
Na₂CO₃
K₃PO₄ (Tribasic Potassium Phosphate)
Stronger base facilitates transmetallation on electron-deficient heterocycles [1].
Solvent
Toluene
1,4-Dioxane/Water (4:1)
Water is essential for the boronate activation step. The salt form requires polarity to dissolve initially.
Temp
80°C
90–100°C
Pyridazines are thermally stable; higher energy overcomes the activation barrier.
Visual Workflow: Suzuki Optimization
Caption: Logic flow for rescuing stalled Suzuki couplings of 3-bromo-6-cyclopropylpyridazine.
Scenario: You want to install an amine or alkoxide at Position 3 without using transition metals.
Technical Insight:
The 3-position of pyridazine is highly activated for SₙAr due to the inductive effect of the adjacent nitrogens. However, the cyclopropyl group is slightly electron-donating, which makes the ring less reactive than a simple 3,6-dichloropyridazine.
Troubleshooting Guide:
Solvent Choice is Non-Negotiable:
Do not use: THF, DCM, or Toluene (Reaction will be too slow).
Must use:DMSO, NMP, or DMF . These polar aprotic solvents stabilize the Meisenheimer complex intermediate [2].
Temperature Bands:
Amines (Primary/Secondary): 80–100°C.
Alkoxides (RO⁻): 0°C to Room Temp (Exothermic! Risk of side reactions).
The "Cyclopropyl Ring Opening" Risk:
Warning: If you use extremely acidic conditions or radical initiators during workup, the cyclopropyl ring can open to form a linear alkene or homo-allyl bromide.
Prevention: Keep reaction pH > 7. Avoid Lewis acids like AlCl₃ or BF₃.
Phase 4: Frequently Asked Questions (FAQs)
Q1: Can I use the HBr salt directly in a Buchwald-Hartwig amination?A: Technically yes, but it is risky. The amine nucleophile can form a salt with the HBr, reducing the effective concentration of the free amine.
Fix: Add an extra equivalent of a "sacrificial" base like Triethylamine (TEA) or DIPEA to scavenge the HBr before the catalytic base (e.g., NaOtBu) is added.
Q2: I see a small impurity (~5-10%) by LCMS with M+18 mass. What is it?A: This is likely the hydrolysis product (6-cyclopropylpyridazin-3-ol ).
Cause: Too much water in the solvent or hydroxide generated from carbonate bases.
Fix: Switch to anhydrous conditions and use Cs₂CO₃ or Phosphate bases instead of hydroxides.
Q3: Is the cyclopropyl group stable to hydrogenation?A: Generally, yes, under standard conditions (Pd/C, H₂, 1 atm). However, under high pressure (>50 psi) or with PtO₂ (Adams' catalyst), you risk reducing the cyclopropyl ring to an n-propyl group. Monitor carefully.
References
Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link
Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link
Chupakhin, O. N., Charushin, V. N., & van der Plas, H. C. (1994). Nucleophilic Aromatic Substitution of Hydrogen. Academic Press. (Contextual grounding for Pyridazine reactivity).
handling and stability of pyridazine hydrobromide salts in organic synthesis
Executive Summary & Physicochemical Profile Pyridazine hydrobromide (Pyridazine·HBr) is a critical intermediate often encountered during the synthesis of functionalized 1,2-diazines, particularly in the bromination of py...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Physicochemical Profile
Pyridazine hydrobromide (Pyridazine·HBr) is a critical intermediate often encountered during the synthesis of functionalized 1,2-diazines, particularly in the bromination of pyridazinones or the demethylation of methoxypyridazines.
While the pyridazine ring itself possesses high aromatic stability, the hydrobromide salt introduces specific handling challenges driven by the interaction between the electron-deficient heterocycle and the acidic counter-ion.
Key Physicochemical Parameters
Parameter
Value / Characteristic
Implication for Synthesis
pKa (Conjugate Acid)
~2.33 (N1-H)
The salt is acidic. In aqueous solution, it dissociates readily. Complete free-basing requires pH > 5.0 (ideally > 9.0).
Hygroscopicity
High (Deliquescent)
Rapidly absorbs atmospheric moisture, altering molecular weight and stoichiometry.
Solubility
Polar Solvents (MeOH, Water, DMSO)
Poor solubility in non-polar ethers/alkanes. often requires biphasic conditions for extraction.
Thermal Stability
Moderate to Low
HBr can sublime or dissociate at high temps (>150°C), potentially leading to polymerization of the free base.
Module 1: Stability & Handling (The Moisture Crisis)
The Core Issue: The primary failure mode in reactions involving pyridazine·HBr is stoichiometric drift caused by hygroscopicity. The salt is not just "wet"; it is often deliquescent, meaning it absorbs enough water to dissolve itself, forming a concentrated hydrobromic acid syrup.
Troubleshooting Guide: Handling & Storage
Q: My pyridazine·HBr salt has turned into a sticky gum. Can I still use it?
Diagnosis: The salt has undergone deliquescence. The "gum" is likely a mixture of the salt and concentrated aqueous HBr.
Risk: Using this material introduces unknown amounts of water (quenching moisture-sensitive reagents like
) and excess acidity.
Corrective Action: Do not use for sensitive catalysis. You must recrystallize or dry it.
Drying: Vacuum oven at 40°C over
for 12 hours.
Recrystallization:[1][2][3][4] See Protocol A below.
Q: Why is my spatula corroding when weighing this solid?
Mechanism: Surface moisture hydrolyzes the salt, releasing free HBr.
Solution: Use plastic or Teflon-coated spatulas . Avoid stainless steel needles for septum transfers; use glass or PEEK tubing.
Visualization: The Hygroscopicity-Degradation Cycle
The following diagram illustrates the causality between improper storage and reaction failure.
Figure 1: The degradation cycle initiated by moisture exposure. Note that the physical form changes (deliquescence) before chemical decomposition of the ring occurs.
Module 2: Reaction Troubleshooting
Q: I am trying to perform a nucleophilic substitution (SnAr) on the pyridazine ring, but the reaction is sluggish.
Root Cause: You are likely using the HBr salt directly.[5] The protonated nitrogen (
) deactivates the ring toward electrophilic attack but activates it for nucleophilic attack. However, the presence of the acidic proton can quench your nucleophile (e.g., amines or alkoxides).
Solution: You must Free-Base the pyridazine before the reaction or use 2.5 equivalents of base (1 eq to neutralize HBr, 1+ eq for the reaction).
Q: During the synthesis of 3-bromopyridazine using
, the reaction turned into a black tar.
Root Cause: Thermal instability. The reaction between pyridazinone and
generates HBr in situ. If the temperature is ramped too quickly, the high concentration of HBr at elevated temperatures (>100°C) can cause ring-opening polymerization.
Solution:
Control the exotherm: Add reagents at 0°C.
Ramp temperature slowly (5°C/min).
Ensure efficient stirring to prevent "hot spots" of acid concentration.
Module 3: Experimental Protocols
Protocol A: Purification via Recrystallization
Use this when the salt is colored (oxidized) or wet.
Solvent Selection: The optimal solvent system is usually Ethanol/Diethyl Ether or Glacial Acetic Acid (for very crude material).
Dissolution: Dissolve 10g of crude salt in the minimum amount of boiling Ethanol (approx. 30-50 mL).
Note: If the solution is dark, add activated charcoal (1 wt%), stir for 5 min, and filter hot through Celite.
Crystallization: Remove from heat. Add Diethyl Ether dropwise until the solution becomes slightly turbid.
Cooling: Allow to cool to Room Temp (RT) slowly, then place in a freezer (-20°C) for 4 hours.
Isolation: Filter rapidly under a blanket of Nitrogen (to prevent moisture uptake). Wash with cold ether.
Drying: Dry in a vacuum desiccator over KOH pellets (to absorb acid fumes) and
.
Protocol B: Conversion to Free Base (Desalting)
Essential before using the pyridazine in base-sensitive reactions (e.g., organometallic couplings).
Logic: The pKa is ~2.3. We need a biphasic system where the neutral pyridazine moves into the organic layer.
Figure 2: Workflow for converting the hydrobromide salt to the free base.
Step-by-Step:
Dissolution: Dissolve the salt in minimal distilled water (approx. 5 mL/g).
Neutralization: Slowly add saturated
or solution while stirring.
Target: pH 9–10.
Observation: Evolution of
gas. Wait for bubbling to cease.
Extraction: Extract the aqueous layer 3x with Dichloromethane (DCM) or Ethyl Acetate.
Tip: Pyridazines are water-soluble.[6] Using DCM is preferred due to better partition coefficients for diazines.
Drying: Dry combined organics over anhydrous
.
Concentration: Evaporate solvent under reduced pressure. Do not heat above 40°C , as the free base is more volatile and less stable than the salt.
References
Basicity and pKa Data
Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9259, Pyridazine.
This section has no published content on the current product page yet.
Safety & Regulatory Compliance
Safety
A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromo-6-cyclopropylpyridazine Hydrobromide
As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is as critical as our pursuit of innovation. The handling and disposal of specialized chemical...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is as critical as our pursuit of innovation. The handling and disposal of specialized chemical reagents like 3-Bromo-6-cyclopropylpyridazine hydrobromide demand a meticulous, informed approach. This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in established safety standards and regulatory requirements. The procedures outlined here are designed to ensure the safety of laboratory personnel and the protection of our environment.
Hazard Assessment and Chemical Profile
Pyridazine Core: Pyridazine and its derivatives are heterocyclic aromatic compounds. Compounds in this class can be harmful if swallowed or inhaled, and often cause skin, eye, and respiratory irritation.[1][2]
Brominated Organic Compound: As a halogenated organic, this compound is subject to specific environmental regulations. Improper disposal can lead to the formation of persistent and toxic byproducts in the environment. High-temperature incineration is a common disposal method for such compounds.[3]
Hydrobromide Salt: The salt form can make the compound acidic and increases its water solubility, which has implications for its environmental mobility if spilled.
Based on analogous compounds, we can infer the primary hazards.
Ingestion or inhalation can lead to systemic toxic effects.
Irritation
Causes skin and serious eye irritation. May cause respiratory irritation.[1][5][6]
Direct contact can cause inflammation, redness, and pain. Proper PPE is essential.
Incompatibility
Strong oxidizing agents, strong acids, and strong bases.[7][8][9]
Contact with incompatible materials can lead to vigorous, hazardous reactions. Waste must be segregated.
Environmental Hazard
Harmful to aquatic life.
The compound should not be released into the environment via drains or as regular trash.[5]
Personal Protective Equipment (PPE) and Engineering Controls
To mitigate the risks identified above, a stringent protocol of engineering controls and PPE is mandatory. The logic is to create multiple barriers between the researcher and the chemical hazard.
Engineering Control: Chemical Fume Hood
Causality: All handling and aliquoting of 3-Bromo-6-cyclopropylpyridazine hydrobromide must be performed within a properly functioning and certified laboratory chemical fume hood.[7] This is the primary line of defense against inhaling aerosolized dust or vapors, which can cause respiratory irritation and systemic toxicity.[1]
Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield. The hydrobromide salt can be particularly irritating to the eyes, and this combination protects against both splashes and fine dust.[1][6]
Gloves: Wear chemically resistant gloves. While specific glove compatibility data for this exact compound is unavailable, for similar pyridine-based chemicals, butyl rubber gloves are often recommended over standard nitrile gloves.[7] Always consult the glove manufacturer's compatibility chart. Double-gloving can provide additional protection.
Protective Clothing: A fully buttoned lab coat is required to protect skin from accidental contact.[7]
Respiratory Protection: If there is a risk of generating significant dust outside of a fume hood (e.g., during a large spill), a NIOSH-approved respirator with appropriate cartridges should be used in accordance with OSHA guidelines.[10]
Waste Segregation and Collection Protocol
Proper segregation at the point of generation is the most critical step in the waste disposal workflow. Cross-contamination can create hazardous reactions and complicates the disposal process.
Step-by-Step Collection Procedure:
Select a Compatible Waste Container: Use a clearly labeled, sealable, and airtight waste container that is compatible with halogenated organic solids.[7] A high-density polyethylene (HDPE) container is a suitable choice.
Label the Container: Before adding any waste, affix a "Dangerous Waste" or "Hazardous Waste" label as required by your institution and local regulations. The label must include:
The full chemical name: "3-Bromo-6-cyclopropylpyridazine hydrobromide"
The primary hazards (e.g., "Harmful," "Irritant")
The date the first waste was added.
Deposit Waste: Place all solid waste containing the compound, including contaminated weighing papers, spatulas, and disposable labware, directly into the designated container.
Handle Contaminated Solvents: If the compound is used in a solution, the resulting liquid waste must be collected in a separate, compatible container for halogenated organic liquid waste. Do not mix with non-halogenated solvent waste.[11]
Store Safely: Keep the waste container sealed when not in use. Store it in a designated satellite accumulation area within the laboratory, away from incompatible materials like strong acids and oxidizers.[7][9]
Final Disposal Procedures: The Path to Decommissioning
Disposal of 3-Bromo-6-cyclopropylpyridazine hydrobromide must be handled by a licensed professional waste disposal service. On-site treatment or disposal via the sanitary sewer system is strictly prohibited.[5][12]
Workflow for Final Disposal:
Container Management: Once the waste container is full or is no longer being used, complete the hazardous waste label with the final accumulation date.
Request Pickup: Complete a Chemical Collection Request Form as per your institution's Environmental Health & Safety (EHS) procedures.[7]
Transfer to EHS: Deliver the sealed and properly labeled container to your institution's designated Waste Accumulation Area Operator.[7]
Professional Disposal: The EHS department will consolidate the waste for pickup by a certified hazardous waste management company.
Ultimate Destruction: The most probable and environmentally sound disposal method for this compound is high-temperature incineration in a facility equipped with afterburners and scrubbers.[13]
Causality: The high temperature ensures the complete destruction of the organic molecule. The scrubbers are essential to neutralize the acidic gases (hydrogen bromide from the bromine and nitrogen oxides from the pyridazine ring) generated during combustion, preventing their release into the atmosphere.[3][13]
Caption: Waste Disposal Workflow for 3-Bromo-6-cyclopropylpyridazine Hydrobromide.
Emergency Procedures for Spills and Exposures
In the event of accidental release or exposure, immediate and correct action is crucial.
Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[12]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][12]
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[12]
Small Spills (Solid):
Ensure the area is well-ventilated (work within a fume hood if possible).
Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust.
Place the swept material into your hazardous waste container.
Decontaminate the area with a suitable solvent and then soap and water. Collect all cleanup materials as hazardous waste.
Large Spills: Evacuate the immediate area. Alert your laboratory supervisor and institutional EHS for emergency response.
Regulatory Compliance
All disposal procedures must comply with federal, state, and local regulations. In the United States, the primary regulatory bodies are:
Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), governs the management of hazardous waste. Chemical waste generators must determine if their waste is hazardous according to 40 CFR 261.3.[12] Halogenated organic compounds are often listed wastes (e.g., F-listed solvents) or may be classified as hazardous due to their characteristics.[11][14]
Occupational Safety and Health Administration (OSHA): OSHA mandates safe working conditions, including the Hazard Communication Standard, which requires proper labeling, safety data sheets, and employee training on chemical hazards.[15]
By adhering to the detailed protocols in this guide, you ensure that the disposal of 3-Bromo-6-cyclopropylpyridazine hydrobromide is conducted with the highest standards of safety, responsibility, and scientific integrity.
References
University of Washington.Standard Operating Procedure for: Pyridine and Pyridine Derivatives. Environmental Health & Safety. [URL: available through initial search results, specific deep link is generic]
AK Scientific, Inc.Safety Data Sheet: 3-Ethynylimidazo[1,2-b]pyridazine. [URL: https://www.aksci.com/sds/SR1195.sds.pdf]
Fisher Scientific.Safety Data Sheet: 3-Bromopropylamine hydrobromide. [URL: https://www.fishersci.com/sdsimages/88665/88665_msds.pdf]
Thermo Fisher Scientific.Safety Data Sheet: Pyridine, 3-bromo-. [URL: https://www.fishersci.com/sdsimages/03377/03377_msds.pdf]
Fisher Scientific.Safety Data Sheet: Cyclopropane, bromo-. [URL: https://www.fishersci.com/sdsimages/03371/03371_msds.pdf]
Apollo Scientific.Safety Data Sheet: 6-Bromo-3-hydroxypyrazine-2-carboxamide. [URL: https://www.apolloscientific.co.uk/msds/OR919629_msds.pdf]
Fisher Scientific.Safety Data Sheet: Pyridazine. [URL: https://www.fishersci.com/sdsimages/AC13181_msds.pdf]
ChemicalBook.Pyridazine - Safety Data Sheet. [URL: https://www.chemicalbook.com/ProductGHSDetail_289-80-5_EN.htm]
U.S. Environmental Protection Agency.Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [URL: https://nepis.epa.gov/Exe/ZyPDF.cgi/2000W24A.PDF?Dockey=2000W24A.PDF]
American Elements.3-Bromo-6-cyclopropylpyridazine Hydrobromide | CAS 2044706-90-1. [URL: https://www.americanelements.com/3-bromo-6-cyclopropylpyridazine-hydrobromide-2044706-90-1]
Occupational Safety and Health Administration (OSHA).OSHA Occupational Chemical Database: PYRIDINE. [URL: https://www.osha.
El-Sayed, W. A., et al. (2017). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. Molecules, 22(10), 1591. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6151649/]
Occupational Safety and Health Administration (OSHA).Guidance For Hazard Determination. [URL: https://www.osha.
Jacobs, T. L., et al. (1957). Heterocyclic Compounds, Vol. 6. Wiley-Interscience. [URL: not directly provided, but referenced in search results]
Al-Ghorbani, M., et al. (2021). Synthesis of new annulated pyridazine derivatives and studying their antioxidant and antimicrobial activities. ResearchGate. [URL: https://www.researchgate.
Sigma-Aldrich.Safety Data Sheet. (Generic reference to a typical SDS structure and content). [URL: https://www.sigmaaldrich.com/US/en/sds/sigma/b9673]
U.S. Environmental Protection Agency.Bromination Process For Disposal Of Spilled Hazardous Materials. [URL: https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=20004J1I.txt]
U.S. Environmental Protection Agency.Solvents in the Workplace - How to Determine if They Are Hazardous Waste. [URL: https://www.epa.gov/hwgenerators/solvents-workplace-how-determine-if-they-are-hazardous-waste]
University of Maryland.EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk. [URL: https://essr.umd.edu/epa-hazardous-waste-codes]
BOC Sciences.MSDS of 3-Bromo-6-Methylpyridazine. [URL: https://www.bocsci.com/msds/65202-58-6_msds.pdf]